Cas no 31017-44-4 (Benzenesulfonic acid,dodecyl-, cadmium salt (8CI,9CI))
31017-44-4 structure
Product Name:Benzenesulfonic acid,dodecyl-, cadmium salt (8CI,9CI)
CAS No:31017-44-4
MF:C18H29CdO3S
MW:437.897067785263
CID:316480
PubChem ID:3015529
Update Time:2025-04-19
Benzenesulfonic acid,dodecyl-, cadmium salt (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,dodecyl-, cadmium salt (8CI,9CI)
- cadmium,dodecyl benzenesulfonate
- benzenesulfonate, 2-dodecyl-, cadmium salt
- Cadmium dodecylbenzenesulphonate
- 31017-44-4
- EINECS 250-433-6
-
- Inchi: 1S/C18H30O3S.Cd/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)22(19,20)21;/h12-13,15-16H,2-11,14H2,1H3,(H,19,20,21);/p-1
- InChI Key: GJPBOMPCXOKYBJ-UHFFFAOYSA-M
- SMILES: [Cd].S(C1C=CC=CC=1CCCCCCCCCCCC)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 432.0977
- Monoisotopic Mass: 439.087099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 11
- Complexity: 346
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.6
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 43.37
Benzenesulfonic acid,dodecyl-, cadmium salt (8CI,9CI) Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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